Cas no 89999-56-4 (Benzenepropanamine, β-methyl-, (R)- (9CI))

• Product Name: Benzenepropanamine, β-methyl-, (R)- (9CI)
• CAS No: 89999-56-4
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 5840127
• PubChem ID: 12672560
• Update Time: 2025-10-29

Benzenepropanamine, β-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, β-methyl-, (R)- (9CI)
• EN300-6507481
• 89999-56-4
• (2R)-2-methyl-3-phenylpropan-1-amine

• Inchi： 1S/C10H15N/c1-9(8-11)7-10-5-3-2-4-6-10/h2-6,9H,7-8,11H2,1H3/t9-/m1/s1
• InChI Key： SVBLNCJETIXIPV-SECBINFHSA-N
• SMILES： C1(C[C@@H](C)CN)=CC=CC=C1

Computed Properties

• Exact Mass: 149.120449483g/mol
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.936±0.06 g/cm3(Predicted)
• Boiling Point: 100-110 °C(Press: 15 Torr)
• pka: 10.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenepropanamine, β-methyl-, (R)- (9CI)

Comprehensive Overview of Benzenepropanamine, β-methyl-, (R)- (9CI) (CAS No. 89999-56-4)

Benzenepropanamine, β-methyl-, (R)- (9CI), with the CAS No. 89999-56-4, is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as (R)-β-Methylphenethylamine, belongs to the class of phenethylamine derivatives, which are widely studied for their potential applications in medicinal chemistry and neuroscience. The (R)-enantiomer is particularly notable for its stereospecific interactions with biological systems, making it a subject of interest for drug development and therapeutic applications.

The structural uniqueness of Benzenepropanamine, β-methyl-, (R)- (9CI) lies in its chiral center at the β-position, which influences its binding affinity to receptors and enzymes. Researchers have explored its role as a precursor or intermediate in the synthesis of more complex molecules, including those targeting neurological disorders. The CAS No. 89999-56-4 is frequently cited in patents and academic papers, highlighting its relevance in modern chemistry. With the growing demand for enantiomerically pure compounds in the pharmaceutical industry, this (R)-configured amine has become a focal point for synthetic chemists.

In recent years, the compound has been linked to discussions about neurotransmitter modulation and cognitive enhancement, topics that resonate with both scientific communities and the general public. Online searches often include queries like "benefits of (R)-β-Methylphenethylamine" or "CAS 89999-56-4 uses in nootropics," reflecting widespread curiosity about its potential effects. While it is not classified as a nootropic, its structural similarity to naturally occurring amines has spurred speculation about its bioactivity. However, rigorous clinical studies are needed to validate such claims.

From a synthetic perspective, Benzenepropanamine, β-methyl-, (R)- (9CI) is typically prepared via asymmetric synthesis or resolution techniques to ensure high enantiomeric purity. The CAS No. 89999-56-4 is a key reference for suppliers and manufacturers specializing in chiral building blocks. Its stability and solubility properties make it suitable for various reaction conditions, further broadening its utility in organic synthesis. Researchers also investigate its potential as a ligand in catalytic systems, leveraging its stereochemistry to achieve selective transformations.

Environmental and safety considerations are paramount when handling Benzenepropanamine, β-methyl-, (R)- (9CI). While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. The compound's physicochemical properties, such as melting point and optical rotation, are well-documented, aiding in its identification and quality control. As the pharmaceutical industry shifts toward greener chemistry, the demand for sustainable synthesis routes for compounds like CAS No. 89999-56-4 is expected to rise.

In conclusion, Benzenepropanamine, β-methyl-, (R)- (9CI) represents a versatile and scientifically significant compound with broad applications. Its chiral purity and structural features make it invaluable for drug discovery and material science. As research continues to uncover its potential, the CAS No. 89999-56-4 will likely remain a staple in chemical databases and innovation pipelines. For those interested in its properties or applications, consulting peer-reviewed literature or specialized suppliers is recommended to stay informed about the latest advancements.